2-Ethylsulfanyl-6,7-dimethoxy-3-[[3-(trifluoromethyl)phenyl]methyl]quinazolin-4-imine

• IUPAC Name: 2-ethylsulfanyl-6,7-dimethoxy-3-[[3-(trifluoromethyl)phenyl]methyl]quinazolin-4-imine
• InChI: InChI=1S/C20H20F3N3O2S/c1-4-29-19-25-15-10-17(28-3)16(27-2)9-14(15)18(24)26(19)11-12-6-5-7-13(8-12)20(21,22)23/h5-10,24H,4,11H2,1-3H3
• InChI Key: BMYSUIOTRLXJOO-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2=CC(=C(C=C2C(=N)N1CC3=CC(=CC=C3)C(F)(F)F)OC)OC
• Molecular Formula: C20H20F3N3O2S
• Molecular Weight: 423.5 g/mol

Description

“2-Ethylsulfanyl-6,7-dimethoxy-3-[[3-(trifluoromethyl)phenyl]methyl]quinazolin-4-imine” is a chemical compound with the CAS No. 439094-12-9. It has a molecular weight of 423.45 and a molecular formula of C20H20F3N3O2S.

Scientific Research Applications

Molecular and Structural Studies

• Quinazoline derivatives have been extensively studied for their structural and electronic properties. For instance, a study involving the synthesis and characterization of a quinazoline derivative (similar in structure to the compound ) elucidated its molecular stability and various interactions through techniques like FTIR, NMR, and X-ray diffraction, as well as DFT methods (Gandhi et al., 2020).

Synthesis Techniques

• Advanced synthesis methods for quinazoline derivatives have been a significant area of research. For example, an efficient strategy for synthesizing a related quinazoline compound was developed, featuring a simple procedure and high conversion with short reaction time (Geesi, 2020).
• Innovative routes have also been explored for the synthesis of quinazoline derivatives, leading to improved yield and purity of these compounds (Őrfi et al., 2004).

Biological and Pharmacological Properties

• Research has also focused on the biological properties of quinazoline derivatives. Studies have investigated the effects of these compounds on enzymes like monoamine oxidase (MAO) and their potential antitumor activities (Markosyan et al., 2008).
• Novel quinazoline-based compounds have been synthesized and evaluated for their antihistaminic and anticonvulsant activities, showing promising results in preclinical models (Alagarsamy et al., 2009); (Das et al., 2014).

Drug Development and Therapeutic Applications

• Quinazolines are key intermediates in developing drugs for various diseases, including cancer and cardiovascular conditions. The synthesis and evaluation of these compounds have led to the discovery of potent inhibitors of enzymes like tyrosine kinase, which are crucial in cancer therapy (Rewcastle et al., 1995).